Cas no 2227886-88-4 ((2S)-1-(2,6-dimethoxy-4-methylphenyl)propan-2-ol)

• Product Name: (2S)-1-(2,6-dimethoxy-4-methylphenyl)propan-2-ol
• CAS No: 2227886-88-4
• MF: C₁₂H₁₈O₃
• MW: 210.269524097443
• CID: 6407087
• PubChem ID: 165781731
• Update Time: 2025-05-19

(2S)-1-(2,6-dimethoxy-4-methylphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(2,6-dimethoxy-4-methylphenyl)propan-2-ol
• EN300-1734271
• 2227886-88-4

• Inchi： 1S/C12H18O3/c1-8-5-11(14-3)10(7-9(2)13)12(6-8)15-4/h5-6,9,13H,7H2,1-4H3/t9-/m0/s1
• InChI Key： TYWSHCJNVNTRSR-VIFPVBQESA-N
• SMILES： O[C@@H](C)CC1C(=CC(C)=CC=1OC)OC

Computed Properties

• Exact Mass: 210.125594432g/mol
• Monoisotopic Mass: 210.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.7Ų

Additional information on (2S)-1-(2,6-dimethoxy-4-methylphenyl)propan-2-ol

Introduction to (2S)-1-(2,6-dimethoxy-4-methylphenyl)propan-2-ol and Its Significance in Modern Chemical Research

(2S)-1-(2,6-dimethoxy-4-methylphenyl)propan-2-ol, with the CAS number 2227886-88-4, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique stereochemistry and aromatic substitution pattern, has garnered attention for its potential applications in drug discovery and molecular recognition.

The structure of (2S)-1-(2,6-dimethoxy-4-methylphenyl)propan-2-ol consists of a propan-2-ol backbone substituted with a phenyl ring that bears both methoxy and methyl groups. The stereochemical configuration at the propan-2-ol chiral center, specifically the (S) configuration, is crucial for its biological activity. This configuration influences the molecule's interactions with biological targets, making it a valuable scaffold for developing novel therapeutic agents.

In recent years, there has been growing interest in the development of selective modulators for various biological pathways. The aromatic ring of (2S)-1-(2,6-dimethoxy-4-methylphenyl)propan-2-ol provides a rich surface for functionalization, allowing chemists to design molecules with specific binding properties. The presence of both methoxy and methyl groups enhances the compound's solubility and bioavailability, making it an attractive candidate for further investigation.

One of the most compelling aspects of (2S)-1-(2,6-dimethoxy-4-methylphenyl)propan-2-ol is its potential in the development of central nervous system (CNS) therapeutics. The phenyl ring's electronic properties and the steric hindrance provided by the substituents can modulate receptor binding affinity and selectivity. Preliminary studies have suggested that this compound may interact with serotonin receptors, which are implicated in mood regulation and cognitive function.

The synthesis of (2S)-1-(2,6-dimethoxy-4-methylphenyl)propan-2-ol presents unique challenges due to its chiral center and the complexity of the aromatic substitution pattern. Advanced synthetic methodologies, such as asymmetric hydrogenation and cross-coupling reactions, have been employed to achieve high enantiomeric purity. These techniques are essential for ensuring that the compound exhibits the desired biological activity without unwanted side effects.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of (2S)-1-(2,6-dimethoxy-4-methylphenyl)propan-2-ol. Molecular modeling studies have provided insights into its binding mode with biological targets, helping researchers to optimize its structure for improved efficacy. These computational approaches are complemented by experimental validations, which include X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy.

The pharmacological profile of (2S)-1-(2,6-dimethoxy-4-methylphenyl)propan-2-ol is being actively explored in preclinical studies. Initial results indicate that this compound exhibits promising activity in models of depression and anxiety. The ability to modulate serotonin receptor activity without significant side effects makes it a compelling candidate for further development. Additionally, its structural features suggest potential applications in other therapeutic areas, such as pain management and neurodegenerative diseases.

The future direction of research on (2S)-1-(2,6-dimethoxy-4-methylphenyl)propan-2-ol includes expanding its chemical space through structural analogs and derivatives. By modifying the substituents on the phenyl ring or exploring different stereochemical configurations, researchers aim to uncover novel pharmacological activities. Collaborative efforts between synthetic chemists and biologists are essential for translating these findings into clinical applications.

In conclusion, (2S)-1-(2,6-dimethoxy-4-methylphenyl)propan-2-ol represents a significant advancement in the field of chemical biology. Its unique structure and promising pharmacological properties make it a valuable tool for drug discovery. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of next-generation therapeutics.